Cas no 1486099-41-5 (2-Chloro-3-(2-methylpropoxy)pyridine)

• Product Name: 2-Chloro-3-(2-methylpropoxy)pyridine
• CAS No: 1486099-41-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD21106857
• CID: 4784052
• Update Time: 2025-10-30

2-Chloro-3-(2-methylpropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-methylpropoxy)pyridine
• 2-Chloro-3-(2-methylpropoxy)pyridine

• MDL： MFCD21106857
• Inchi： 1S/C9H12ClNO/c1-7(2)6-12-8-4-3-5-11-9(8)10/h3-5,7H,6H2,1-2H3
• InChI Key： JFCYVJBXYGGJMS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(2-methylpropoxy)pyridine

2-Chloro-3-(2-methylpropoxy)pyridine (CAS No. 1486099-41-5): An Overview of Its Properties and Applications

2-Chloro-3-(2-methylpropoxy)pyridine (CAS No. 1486099-41-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound is characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a 2-methylpropoxy group at the 3-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Chloro-3-(2-methylpropoxy)pyridine is well-defined, with the pyridine ring providing aromatic stability and the chlorine and 2-methylpropoxy groups contributing to its reactivity and solubility. The chlorine atom, being an electron-withdrawing group, influences the electronic distribution within the molecule, enhancing its electrophilic character. The 2-methylpropoxy group, on the other hand, introduces steric bulk and hydrophobicity, which can affect its interaction with biological targets.

In terms of synthesis, 2-Chloro-3-(2-methylpropoxy)pyridine can be prepared through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 3-chloropyridine with 2-methylpropyl alcohol in the presence of a suitable catalyst. This approach allows for high yields and good purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.

The physical properties of 2-Chloro-3-(2-methylpropoxy)pyridine are well-documented. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 180°C at atmospheric pressure. The compound is moderately soluble in water but exhibits high solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in laboratory settings.

In the context of pharmaceutical research, 2-Chloro-3-(2-methylpropoxy)pyridine has shown promise as an intermediate in the synthesis of various bioactive compounds. Its ability to participate in a wide range of chemical reactions makes it a valuable building block for drug discovery. For instance, it has been used in the development of novel antiviral agents, where its structural features contribute to improved binding affinity and selectivity towards viral targets. Additionally, studies have explored its potential as a scaffold for designing compounds with anti-inflammatory and analgesic properties.

Agrochemical applications are another area where 2-Chloro-3-(2-methylpropoxy)pyridine has found utility. The compound's reactivity and stability make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Research has shown that derivatives of this compound exhibit enhanced efficacy against various plant pathogens while maintaining low toxicity to non-target organisms. This makes them attractive candidates for sustainable agricultural practices.

The safety profile of 2-Chloro-3-(2-methylpropoxy)pyridine is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be observed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation in work areas, and following standard safety protocols for handling organic compounds.

In conclusion, 2-Chloro-3-(2-methylpropoxy)pyridine (CAS No. 1486099-41-5) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on new drug candidates, agrochemicals, and other advanced materials. As ongoing research continues to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow even further.